Cas no 223567-60-0 (Benzonitrile, 3-[3-[(methylsulfonyl)oxy]propyl]-)

• Product name: Benzonitrile, 3-[3-[(methylsulfonyl)oxy]propyl]-
• CAS No: 223567-60-0
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 1412942
• PubChem ID: 139804859

Benzonitrile, 3-[3-[(methylsulfonyl)oxy]propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-[(methylsulfonyl)oxy]propyl]-
• DTXSID901254859
• 3-[3-[(Methylsulfonyl)oxy]propyl]benzonitrile
• 223567-60-0

• Inchi： InChI=1S/C11H13NO3S/c1-16(13,14)15-7-3-6-10-4-2-5-11(8-10)9-12/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： XUTOQHPTFNSRFL-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)OCCCC1=CC(=CC=C1)C#N

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.5Ų